Calcium Ca-45

• IUPAC Name: calcium-45
• InChI: InChI=1S/Ca/i1+5
• InChI Key: OYPRJOBELJOOCE-BKFZFHPZSA-N
• Canonical SMILES: [Ca]
• Isomeric SMILES: [45Ca]
• Molecular Formula: Ca
• DSSTOX Substance ID: DTXSID001018252
• Molecular Weight: 44.956186 g/mol
• CAS No.: 13966-05-7

Description

Calcium-45 (Ca-45) is a radioactive isotope of calcium with a physical half-life of 162.61 days and emits low-energy β-particles (mean energy: 0.077 MeV). It is widely used as a tracer in biomedical, agricultural, and environmental research due to its ability to mimic natural calcium behavior. Key applications include:

• Cellular Studies: Tracking calcium influx in nicotine-treated bronchial epithelial cells (BEAS2B) and osteoblasts .
• Bone Metabolism: Investigating calcium deposition in bones under simulated weightlessness and radiation exposure .
• Plant Physiology: Autoradiography of calcium transport in cucumber leaves .
• Otoconial Dynamics: Studying calcium exchange in inner ear structures .

Ca-45 is commercially available as calcium-45 chloride (CAS: 14336-71-1) and requires careful handling due to its radioactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions: Calcium-45 can be produced through neutron activation of Calcium-44 in a nuclear reactor. The reaction involves bombarding Calcium-44 with neutrons, resulting in the formation of Calcium-45. The reaction can be represented as:

$$\text{Ca-44} + \text{n} \rightarrow \text{Ca-45} + \gamma$$Ca-44+n→Ca-45+γ

Industrial Production Methods: In an industrial setting, Calcium-45 is typically produced in nuclear reactors where Calcium-44 is exposed to a neutron flux. The process involves careful control of neutron exposure to ensure the desired isotope is produced efficiently. The resulting Calcium-45 is then extracted and purified for use in various applications .

Chemical Reactions Analysis

Fundamental Reaction Types

Calcium-45 participates in reactions typical of calcium due to identical electronic configurations. Key reaction categories include:

Oxidation Reactions

• With Oxygen :
  2\,^{45}\text{Ca}+\text{O}_2\rightarrow 2\,^{45}\text{CaO}
  Forms calcium oxide (⁴⁵CaO), a reaction accelerated at elevated temperatures .

Reduction Reactions

• From Oxide to Metal :
  ^{45}\text{CaO}+\text{C}\rightarrow \,^{45}\text{Ca}+\text{CO}
  Achieved via carbothermal reduction at >2,000°C .

Substitution Reactions

• Cation Exchange :
  ^{45}\text{Ca}^{2+}+\text{Na}_2\text{CO}_3\rightarrow \,^{45}\text{CaCO}_3+2\,\text{Na}^+
  Used to study calcium carbonate precipitation kinetics .

Reaction Dynamics in Aqueous Systems

Calcium-45’s solubility and ion exchange behavior are critical in environmental and biological studies:

Solubility Equilibria

Compound	Solubility Product (-log Kₛₚ)	Comparison with Mg²⁺ (-log Kₛₚ)
⁴⁵CaCO₃ (calcite)	8.5	7.5 (MgCO₃)
⁴⁵CaSO₄·2H₂O	5.1	<1.0 (MgSO₄)
⁴⁵CaC₂O₄·H₂O	10.5	5.0 (MgC₂O₄)

Data from , illustrating lower solubility of calcium compounds compared to magnesium analogs.

Ion Transport Studies

• In freshwater fish, ⁴⁵Ca²⁺ influx rates were 1.3–2.5 µmol/kg/h in low-calcium environments, highlighting active transport mechanisms .

• Intestinal absorption studies in mice showed ⁴⁵Ca²⁺ uptake efficiency of 12–18% under varying dietary conditions .

Neutron Activation Production

⁴⁵Ca is synthesized via neutron capture:
^{44}\text{Ca}+n\rightarrow \,^{45}\text{Ca}+\gamma
Cross-section: 0.88 barns . Alternative routes include proton bombardment of titanium isotopes .

Material Science

• Cement Hydration : ⁴⁵Ca traces ion exchange in cement matrices, revealing hydration rates of 0.2–1.5 mmol/g/day.

• Phosphate Binding : ⁴⁵CaCO₃ reduces urinary phosphorus excretion by 22% in CKD patients, despite minimal impact on net phosphorus balance .

Bone Metabolism

• ⁴⁵Ca incorporation into hydroxyapatite (Ca₁₀(PO₄)₆(OH)₂) reveals bone turnover rates of 4–8% per month in osteoporosis models .

• Decay Effects : Beta emissions (77 keV avg.) localize energy deposition within 0.06 mm of tissue, minimizing collateral damage in tracer studies .

Cellular Pathways

• ⁴⁵Ca²⁺ influx in neurons: 20–50 nM/s during depolarization, modulated by voltage-gated channels.

Comparative Isotope Analysis

Isotope	Half-life	Primary Application
⁴⁰Ca	Stable	Abundance reference (97%)
⁴⁵Ca	165 d	Metabolic tracing
⁴⁷Ca	4.5 d	Short-term kinetic studies

Data from , emphasizing ⁴⁵Ca’s balance between half-life and detectability.

This synthesis underscores ⁴⁵Ca’s dual role as a chemically reactive species and a radiotracer, enabling advancements in metallurgy, environmental science, and biomedicine.

Scientific Research Applications

Calcium-45 has a wide range of applications in scientific research:

Chemistry: Used as a tracer to study calcium dynamics in chemical reactions and processes.

Biology: Employed in studies of calcium metabolism and transport in biological systems. It helps in understanding calcium’s role in cellular functions and bone formation.

Medicine: Utilized in medical research to investigate calcium’s role in various physiological processes and diseases, including osteoporosis and calcium-related disorders.

Industry: Applied in the development of new materials and technologies that involve calcium compounds

Mechanism of Action

Calcium-45 exerts its effects primarily through its radioactive decay, emitting beta particles that can be detected and measured. This property makes it an excellent tracer for studying calcium dynamics. In biological systems, Calcium-45 can be incorporated into calcium pathways, allowing researchers to track its movement and interactions within cells and tissues. The beta particles emitted by Calcium-45 interact with surrounding molecules, providing valuable data on calcium’s role in various processes .

Comparison with Similar Compounds

Comparison with Other Calcium Isotopes

Calcium has multiple stable (e.g., Ca-40, Ca-42) and radioactive isotopes (e.g., Ca-45, Ca-47). Ca-45 is preferred for tracer studies due to its moderate half-life and low radiation hazard.

Isotope	Half-Life	Primary Use	Key Advantage
Ca-40	Stable	Natural abundance (97%)	Non-radioactive baseline studies
Ca-45	162.61 days	Bone metabolism, cellular transport	Optimal balance of detectability and safety
Ca-47	4.5 days	Short-term metabolic studies	Rapid decay for time-sensitive assays

Comparison with Other Radioactive Tracers

Ca-45 is often compared to tracers like Strontium-85 (Sr-85), Phosphorus-32 (P-32), and Manganese-54 (Mn-54) in absorption and transport studies.

Comparison with Non-Radioactive Calcium Compounds

Non-radioactive calcium chloride (CaCl₂) is used in industrial and laboratory settings but lacks tracer functionality. Ca-45 chloride enables precise tracking of calcium pathways, such as:

• Mitochondrial Studies : Ca-45 accumulation in rat liver mitochondria revealed three distinct sedimentation layers under calcium-phosphate conditions .
• Bone Adaptation : Ca-45’s biological half-life in bones (49 years) makes it ideal for long-term skeletal studies .

Key Research Findings

Bone and Calcium Homeostasis

• Simulated Weightlessness : Rats suspended by their tails showed 50% reduced Ca-45 accumulation in tibia and vertebrae within 5 days, linking bone loss to mechanical unloading .
• Radiation Exposure : Chronic low-dose radiation increased trabecular bone density in mice, with Ca-45 used to calculate β-particle doses .

Environmental and Agricultural Insights

• Plant Calcium Transport : Autoradiography revealed localized Ca-45 pits in cucumber leaves, suggesting compartmentalized calcium use in assimilation .
• Silicon Interaction : Silicic acid increased Ca-45 uptake in rice plants, highlighting silicon’s role in ion transport .

Medical Diagnostics

• Otoconial Complexes : Saccular otoconial Ca-45 uptake mirrors bone mineralization, while utricular uptake is slower, aiding inner ear disorder research .
• Periarticular Calcifications: Ca-45 could improve diagnostic methods for calcium deposits in paraplegics .

Biological Activity

Calcium-45 ($^{45}$Ca) is a radioactive isotope of calcium, primarily used in biological research due to its unique properties as a tracer. This article examines the biological activity of $^{45}$Ca, highlighting its applications in various studies, mechanisms of action, and implications for health and disease.

Overview of Calcium-45

Calcium is an essential element in biological systems, playing a crucial role in numerous physiological processes such as bone formation, neurotransmission, and muscle contraction. The radioactive isotope $^{45}$Ca emits beta particles, allowing for its detection and quantification in biological tissues. Its half-life of approximately 162.7 hours makes it suitable for short-term studies without prolonged radiation exposure.

Mechanisms of Biological Activity

The biological activity of $^{45}$Ca is primarily attributed to its ability to substitute for stable calcium isotopes in biological systems. This substitution can be observed in:

• Bone Metabolism : $^{45}$Ca is extensively used to study calcium metabolism in bones. It allows researchers to trace the incorporation of calcium into bone tissue and assess the dynamics of bone remodeling.
• Cellular Uptake : The uptake of $^{45}$Ca by cells can be measured to evaluate cellular responses to various stimuli, such as hormones or drugs that influence calcium signaling pathways.

1. Bone Health Studies

Research utilizing $^{45}$Ca has provided insights into conditions such as osteoporosis and hypercalciuria. For instance, a study involving 54 radioisotope investigations demonstrated that patients with idiopathic hypercalciuria exhibited altered calcium metabolism when traced with $^{45}$Ca .

2. Toxicology

The effects of environmental toxins on calcium metabolism have also been explored using $^{45}$Ca. A study found that exposure to cadmium impacted bone calcium levels and $^{45}$Ca retention in nonpregnant mice, indicating potential risks associated with heavy metal exposure .

3. Intestinal Absorption

Investigations into the intestinal absorption of calcium have shown variability based on health conditions. Patients with osteomalacia absorbed less $^{45}$Ca compared to hyperparathyroid subjects who absorbed more .

Case Study 1: Osteoporosis

In a controlled study involving postmenopausal women with osteoporosis, researchers used $^{45}$Ca to measure bone turnover rates. Results indicated that treatment with bisphosphonates significantly reduced the rate of bone resorption as evidenced by decreased $^{45}$Ca release from bone tissue .

Case Study 2: Hypercalciuria

A cohort study analyzed patients with hypercalciuria using $^{45}$Ca as a tracer to understand renal handling of calcium. The findings revealed that these patients had an increased fractional excretion of calcium compared to healthy controls, suggesting a renal adaptation mechanism in response to elevated serum calcium levels .

Data Tables

Study Focus	Findings	Reference
Bone Metabolism	Altered calcium metabolism in hypercalciuria
Toxicology	Cadmium exposure affects bone calcium levels
Intestinal Absorption	Variable absorption rates based on health status

Q & A

Basic Research Questions

Q. How is Ca-45 used to study calcium transport dynamics in biological systems, and what methodological considerations are critical for accurate data interpretation?

Ca-45 is employed in tracer studies to quantify calcium flux across biological membranes, such as in parasitized vs. control calf abomasal tissues . Key considerations include incubation time (e.g., 8-hour windows to capture significant transport rates), background radiation correction, and normalization to control samples (e.g., 1.38% transport in controls vs. 3.6–52% in infected tissues). Beta-radiation detection requires liquid scintillation counting due to Ca-45’s low-energy β-emission (unsuitable for external gamma detectors) .

Q. What protocols are recommended for measuring Ca-45 uptake in osteoblast cultures to study mineralization?

In ossification studies, osteoblasts are cultured in α-MEM medium supplemented with β-glycerophosphate and dexamethasone to induce differentiation. After 3 days, Ca-45 is added to the medium for 24 hours. Cells are then isolated, and radioactivity is measured via scintillation counting. Vitamin D3 enhances calcium deposition, serving as a positive control . Methodological rigor requires medium replacement every 2 days to maintain isotope concentration and avoid calcium depletion.

Q. How can researchers address discrepancies in Ca-45 transport rates between experimental trials?

Inconsistent results (e.g., Trial 1 vs. Trial 2 in calf studies) may arise from variations in tissue viability, incubation conditions, or parasite load. Normalizing data to control organs and repeating trials under standardized conditions (e.g., pH, temperature) can resolve contradictions. Statistical tools like ANOVA should compare means across replicates .

Advanced Research Questions

Q. What advanced techniques integrate Ca-45 autoradiography with molecular studies to resolve calcium exchange mechanisms in bone metabolism?

Quantitative autoradiography paired with micro-drilling allows localized measurement of Ca-45 deposition in osteons. For example, canine bone studies revealed that 70–80% of calcium in hydration products undergoes rapid exchange with solution-phase calcium, while the remainder exchanges slowly. This dual-phase behavior is modeled using tracer kinetics and validated against microscopic measurements of crystalline aggregates .

Q. How does Ca-45 elucidate ion exchange in cement hydration, and what experimental designs mitigate isotope adsorption artifacts?

In cement chemistry, Ca-45 traces calcium exchange between C3S (tricalcium silicate) hydrates and lime solutions. To avoid adsorption errors, solutions must be stored in inert containers (gold/silver-lined tubes) rather than glass, which adsorbs Ca-45. Hydration experiments at controlled temperatures (8°C–25°C) and centrifugation protocols ensure phase separation without disrupting equilibrium. Data are corrected for isotope decay (half-life: 165 days) .

Q. What strategies optimize Ca-45 use in pharmacological studies, such as statin-induced calcification in mesenchymal stem cells?

In statin-treated stem cells, Ca-45 uptake is measured via scintillation counting after 24-hour exposure. Dose-response curves (e.g., 0.25–5 µM statin concentrations) reveal calcification trends. Methodological controls include using ionophores (e.g., myomycin) to induce maximal calcium influx (5× baseline) and normalizing data to cell death markers (e.g., LDH release) to distinguish active transport from membrane leakage .

Q. How do researchers reconcile differences between Ca-45 and Sr-85 in skeletal tracer studies?

While Sr-85 mimics calcium qualitatively, quantitative differences exist in absorption and excretion. Dual-isotope studies (Ca-45 + Sr-85) with surface counting require compensating for Sr-85’s gamma emissions (514 keV) and Ca-45’s beta limitations. Calibration against excreta assays and autoradiography validates skeletal deposition patterns .

Q. Methodological Resources

• Half-life and Specific Activity : Ca-45 has a half-life of 163 days and specific activity of 1.9 × 10⁴ Ci/g .
• Detection Limits : Minimum detectable activity (MDA) for Ca-45 in scintillation counting is ~0.01 Bq/mL, contingent on background suppression .
• Ethical and Safety Protocols : Use lead-shielded containers for storage and comply with radiation protection thresholds (e.g., 9 × 10⁻⁵ exemption limits for Ca-45) .